Cas no 38436-17-8 (Hexane,1,1,1,2,2,3,3,4,4-nonafluoro-)

• Product Name: Hexane,1,1,1,2,2,3,3,4,4-nonafluoro-
• CAS No: 38436-17-8
• MF: C₆H₅F₉
• MW: 248.089533567429
• MDL: MFCD07784187
• CID: 311376
• PubChem ID: 11230396
• Update Time: 2025-06-09

Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- Chemical and Physical Properties

Names and Identifiers

• Hexane,1,1,1,2,2,3,3,4,4-nonafluoro-
• 1,1,1,2,2,3,3,4,4-nonafluorohexane
• 1,1,1,2,2,3,3,4,4-nonafluoro-hexane
• 1,1,1,2,2,3,3,4,4-nonakis(fluoranyl)hexane
• 1H,1H,1H,2H,2H-Nonafluorohexane
• Hexane,1,1,1,2,2,3,3,4,4-nonafluoro
• HFC-569mccf
• PC5099
• DTXSID20459495
• 1h,1h,1h,2h,2h-perfluorohexane
• 1-(Perfluorobutyl)ethane
• 38436-17-8
• AKOS016015339
• RTGGFPLAKRCINA-UHFFFAOYSA-N
• NS00019048
• A824151
• SCHEMBL64068
• MFCD07784187
• (Perfluoro-n-butyl)ethane

• MDL： MFCD07784187
• Inchi： 1S/C6H5F9/c1-2-3(7,8)4(9,10)5(11,12)6(13,14)15/h2H2,1H3
• InChI Key： RTGGFPLAKRCINA-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(CC)(F)F)F

Computed Properties

• Exact Mass: 248.02500
• Monoisotopic Mass: 248.02475362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.428
• Boiling Point: 63
• PSA: 0.00000
• LogP: 3.86460

Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Hexane,1,1,1,2,2,3,3,4,4-nonafluoro-

Comprehensive Overview of Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- (CAS No. 38436-17-8): Properties, Applications, and Industry Trends

Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- (CAS No. 38436-17-8), a fluorinated hydrocarbon, is a specialized chemical compound gaining attention in advanced industrial applications due to its unique physicochemical properties. This fully substituted fluorinated derivative of hexane exhibits exceptional thermal stability, low surface energy, and chemical inertness, making it a valuable material in sectors such as electronics, coatings, and precision cleaning. The compound's molecular structure, characterized by nine fluorine atoms replacing hydrogen atoms, confers remarkable resistance to solvents, acids, and bases, aligning with the growing demand for high-performance materials in harsh environments.

In recent years, the surge in interest around fluorinated solvents and sustainable alternatives has positioned Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- as a subject of research in green chemistry. With increasing regulatory scrutiny on traditional volatile organic compounds (VOCs), industries are exploring fluorinated options like this compound for their lower environmental impact and reduced toxicity profiles. Searches for "non-ozone depleting solvents" and "high-temperature lubricants" often lead to discussions involving such perfluorinated alkanes, reflecting their relevance in eco-conscious manufacturing.

The electronic industry extensively utilizes Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- as a dielectric fluid and heat transfer medium due to its excellent electrical insulation properties and thermal conductivity. Its compatibility with sensitive components, such as semiconductors and microelectromechanical systems (MEMS), addresses the need for reliable materials in miniaturized devices. Online queries like "fluorinated fluids for electronics cooling" highlight this niche application, underscoring the compound's role in advancing 5G technology and IoT devices, where thermal management is critical.

Another emerging application lies in the field of specialty coatings. The compound's ability to form hydrophobic and oleophobic surfaces makes it ideal for anti-fouling coatings in aerospace and automotive industries. As consumers search for "self-cleaning materials" or "water-repellent coatings," the potential of perfluorinated hexanes like CAS 38436-17-8 is increasingly recognized. Research also explores its use in medical device coatings to prevent bacterial adhesion, tapping into the booming antimicrobial surfaces market.

From a synthetic perspective, the production of Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- involves sophisticated fluorination techniques, including electrochemical fluorination or direct fluorination with elemental fluorine. These methods are frequently discussed in academic circles, with search terms like "fluorination process optimization" and "perfluoroalkane synthesis" reflecting industry interest in scalable and cost-effective production. The compound's purity grade (e.g., ≥99%) is a key purchasing criterion, as impurities can significantly affect performance in sensitive applications like pharmaceutical manufacturing.

Environmental and safety considerations are integral to the discourse around 38436-17-8. While fluorinated compounds are generally more stable than their hydrocarbon counterparts, their persistence in the environment has prompted studies on biodegradation and lifecycle analysis. Queries such as "PFAS alternatives in industrial applications" indicate a shift toward fluorochemicals with shorter environmental half-lives, where partially fluorinated alkanes like this hexane derivative may offer a balance between performance and sustainability.

In analytical chemistry, Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- serves as a reference standard in gas chromatography-mass spectrometry (GC-MS) for identifying similar fluorinated compounds. Its well-characterized retention indices and fragmentation patterns support research on emerging contaminants, a hot topic in environmental monitoring. Laboratories frequently search for "GC-MS reference materials for fluorocarbons", emphasizing the compound's diagnostic value.

The global market for fluorinated specialty chemicals is projected to grow steadily, driven by demand from Asia-Pacific electronics manufacturers and North American aerospace sectors. Hexane,1,1,1,2,2,3,3,4,4-nonafluoro- occupies a strategic position in this landscape, with suppliers focusing on batch consistency and supply chain resilience—topics frequently searched alongside "high-purity fluorochemical distributors". Customization options, such as isotope-labeled versions for research, further expand its commercial potential.

Looking ahead, innovation in fluorine chemistry will likely yield derivatives with enhanced functionalities. Computational modeling studies, often searched as "molecular dynamics of perfluorinated alkanes", are uncovering new ways to tailor properties like viscosity and phase behavior. As industries prioritize materials that combine performance with regulatory compliance, CAS 38436-17-8 exemplifies how targeted molecular design can meet evolving technological needs while addressing environmental concerns.